Cas no 1214352-71-2 (2-(3,5-Dibromopyridin-2-yl)acetic acid)

• Product Name: 2-(3,5-Dibromopyridin-2-yl)acetic acid
• CAS No: 1214352-71-2
• MF: C₇H₅Br₂NO₂
• MW: 294.928100347519
• CID: 4686249
• Update Time: 2025-11-02

2-(3,5-Dibromopyridin-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dibromopyridin-2-yl)acetic acid
• 2-(3,5-Dibromopyridin-2-yl)acetic acid

• Inchi： 1S/C7H5Br2NO2/c8-4-1-5(9)6(10-3-4)2-7(11)12/h1,3H,2H2,(H,11,12)
• InChI Key： KHAMTPJTZUXYKP-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CN=C1CC(=O)O)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Topological Polar Surface Area: 50.2

Additional information on 2-(3,5-Dibromopyridin-2-yl)acetic acid

2-(3,5-Dibromopyridin-2-yl)acetic acid (CAS No. 1214352-71-2): A Versatile Brominated Pyridine Derivative in Modern Chemistry

In the realm of heterocyclic compounds, 2-(3,5-Dibromopyridin-2-yl)acetic acid (CAS No. 1214352-71-2) stands out as a structurally unique and functionally diverse chemical entity. This brominated pyridine derivative has garnered significant attention in pharmaceutical research, material science, and synthetic chemistry due to its distinctive molecular architecture and reactivity profile. With the increasing demand for halogenated building blocks in drug discovery, this compound has emerged as a valuable intermediate for the synthesis of more complex molecules.

The molecular structure of 2-(3,5-Dibromopyridin-2-yl)acetic acid features a pyridine ring substituted with two bromine atoms at the 3 and 5 positions, along with an acetic acid moiety at the 2-position. This particular arrangement of substituents creates multiple reactive sites that can participate in various chemical transformations. The presence of bromine atoms makes this compound particularly useful for cross-coupling reactions, which are fundamental in modern organic synthesis. Researchers frequently search for "bromopyridine derivatives for Suzuki coupling" or "halogenated pyridine carboxylic acids," reflecting the compound's importance in these applications.

Recent trends in medicinal chemistry have highlighted the growing interest in 2-(3,5-Dibromopyridin-2-yl)acetic acid as a precursor for drug development. The pharmaceutical industry's focus on targeted therapies and small molecule drugs has increased the demand for such specialized intermediates. Online searches for "pyridine-based drug intermediates" or "brominated heterocycles in medicine" demonstrate this compound's relevance in current research. Its potential applications extend to the development of kinase inhibitors, anti-inflammatory agents, and other therapeutic compounds where the pyridine scaffold plays a crucial role.

In material science, 2-(3,5-Dibromopyridin-2-yl)acetic acid serves as a building block for functional materials with specific electronic or optical properties. The compound's ability to participate in metal-organic frameworks (MOFs) formation has been explored in recent studies. Researchers investigating "halogenated ligands for MOFs" or "pyridine carboxylic acids in material design" often encounter this versatile molecule. Its dual functionality as both a hydrogen bond donor (through the carboxylic acid) and acceptor (through the pyridine nitrogen) makes it particularly valuable in crystal engineering and supramolecular chemistry applications.

The synthesis and handling of 2-(3,5-Dibromopyridin-2-yl)acetic acid require specialized knowledge in organic chemistry techniques. Common synthetic routes often involve bromination of pyridine derivatives followed by functional group transformations. Safety considerations are paramount when working with this compound, as with all laboratory chemicals. Proper personal protective equipment and ventilation are essential, reflecting the broader industry focus on "safe handling of brominated compounds" and "green chemistry alternatives."

Analytical characterization of 2-(3,5-Dibromopyridin-2-yl)acetic acid typically involves a combination of techniques including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). The compound's purity is crucial for its applications, especially in pharmaceutical contexts where stringent quality standards apply. Recent search trends show increasing interest in "analytical methods for halogenated pyridines" and "quality control of heterocyclic intermediates," underscoring the importance of robust characterization protocols.

The commercial availability of 2-(3,5-Dibromopyridin-2-yl)acetic acid has expanded in recent years to meet growing research demands. Suppliers often list this compound under various names, including "3,5-dibromo-2-pyridylacetic acid" or "2-(3,5-dibromopyridin-2-yl)ethanoic acid," which are common search variants. The global market for such fine chemicals continues to grow, driven by pharmaceutical R&D and advanced material development. Industry reports tracking "specialty chemical market trends" frequently highlight the increasing importance of halogenated heterocycles like this one.

Environmental considerations surrounding brominated organic compounds have led to increased research into their biodegradation pathways and ecotoxicological profiles. While 2-(3,5-Dibromopyridin-2-yl)acetic acid is primarily used in controlled laboratory settings, understanding its environmental fate remains important. Recent publications addressing "green chemistry approaches to halogenated compounds" reflect the scientific community's commitment to sustainable practices while utilizing such valuable synthetic intermediates.

Future research directions for 2-(3,5-Dibromopyridin-2-yl)acetic acid may explore its potential in catalysis, molecular recognition, and nanotechnology applications. The compound's versatility ensures its continued relevance across multiple scientific disciplines. As synthetic methodologies advance and new applications emerge, this brominated pyridine derivative will likely maintain its status as an important tool in the chemist's repertoire, answering the growing demand for "multifunctional heterocyclic building blocks" in cutting-edge research.